Cas no 1690259-37-0 ((2R)-2-amino-4-methoxy-3-methylbutanoic acid)

• Product Name: (2R)-2-amino-4-methoxy-3-methylbutanoic acid
• CAS No: 1690259-37-0
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 6343669
• PubChem ID: 106702782
• Update Time: 2025-07-21

(2R)-2-amino-4-methoxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-4-methoxy-3-methylbutanoic acid
• EN300-1298816
• 1690259-37-0

• Inchi： 1S/C6H13NO3/c1-4(3-10-2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t4?,5-/m1/s1
• InChI Key： HISPJANDJRUGFV-BRJRFNKRSA-N
• SMILES： O(C)CC(C)[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 147.08954328g/mol
• Monoisotopic Mass: 147.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 72.6Ų

Additional information on (2R)-2-amino-4-methoxy-3-methylbutanoic acid

Recent Advances in the Study of (2R)-2-amino-4-methoxy-3-methylbutanoic acid (CAS: 1690259-37-0)

The compound (2R)-2-amino-4-methoxy-3-methylbutanoic acid (CAS: 1690259-37-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This non-proteinogenic amino acid derivative exhibits unique structural and functional properties, making it a promising candidate for drug development and biochemical applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, providing valuable insights into its role in modern medicine.

One of the key areas of research involves the optimization of synthetic routes for (2R)-2-amino-4-methoxy-3-methylbutanoic acid. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enantioselective synthesis method using chiral auxiliaries, achieving high yields and purity. The study highlighted the importance of this compound as a building block for peptidomimetics and small-molecule inhibitors, particularly in targeting enzyme active sites with high specificity.

In addition to its synthetic applications, (2R)-2-amino-4-methoxy-3-methylbutanoic acid has shown promising biological activity. Preclinical studies have revealed its potential as a modulator of metabolic pathways, particularly in the context of neurodegenerative diseases. For instance, a 2022 paper in ACS Chemical Neuroscience reported that this compound could cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease, possibly through its interaction with glutamate receptors.

Further investigations into the mechanism of action of (2R)-2-amino-4-methoxy-3-methylbutanoic acid have uncovered its role in inhibiting specific enzymes involved in inflammatory responses. A recent Nature Communications article (2023) detailed its ability to selectively inhibit the activity of pro-inflammatory cytokines, suggesting its potential as a novel anti-inflammatory agent. These findings open new avenues for the development of therapeutics targeting chronic inflammatory conditions.

The pharmaceutical industry has also taken note of the commercial potential of (2R)-2-amino-4-methoxy-3-methylbutanoic acid. Several patent applications filed in 2023-2024 describe its incorporation into drug formulations for treating metabolic disorders and rare genetic diseases. Its unique chemical properties, including stability under physiological conditions and low toxicity, make it an attractive candidate for further clinical development.

Looking ahead, researchers are exploring the broader applications of (2R)-2-amino-4-methoxy-3-methylbutanoic acid in precision medicine. Its structural versatility allows for modifications that can target specific biological pathways, offering opportunities for personalized therapeutic approaches. Ongoing clinical trials are expected to provide more definitive data on its efficacy and safety profile in human subjects.

In conclusion, the compound (2R)-2-amino-4-methoxy-3-methylbutanoic acid (CAS: 1690259-37-0) represents an exciting area of research in chemical biology and drug discovery. Recent advances in its synthesis, biological evaluation, and therapeutic applications underscore its potential to address unmet medical needs. As research continues to unravel its full potential, this compound may soon transition from laboratory studies to clinical applications, marking a significant milestone in pharmaceutical development.